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Compound of Interest

Compound Name: Chloromethyl 3-chlorononanoate

CAS No.: 80418-72-0

Cat. No.: B14418883

Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Note on This Document
The following application notes and protocols for the handling and storage of Chloromethyl 3-
chlorononanoate have been compiled from available chemical data and established safety

protocols for related compounds. It is critical to note that specific safety and toxicology data for

Chloromethyl 3-chlorononanoate are not readily available in published literature. Therefore,

this guide is based on the inferred hazardous properties derived from its functional groups: a

chloromethyl ester and a chlorinated alkane. As with any chemical of unknown toxicity, it is

imperative to handle Chloromethyl 3-chlorononanoate with the utmost caution, treating it as

a potentially hazardous and reactive substance.

Chemical and Physical Properties
Chloromethyl 3-chlorononanoate is a difunctional organic molecule. The presence of a

chloromethyl ester group suggests high reactivity, particularly as an alkylating agent. The 3-

chloro position on the nonanoate chain further contributes to its chemical properties.
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Property Value Source

IUPAC Name
chloromethyl 3-

chlorononanoate
Virginia Open Data Portal[1]

Molecular Formula C10H18Cl2O2 Virginia Open Data Portal[1]

Molecular Weight 241.15 g/mol Virginia Open Data Portal[1]

Normal Boiling Point

(Predicted)
578.91 K Cheméo[2]

Normal Melting Point

(Predicted)
319.46 K Cheméo[2]

Octanol/Water Partition

Coefficient (logP, Predicted)
3.694 Cheméo[2]

Hazard Assessment and GHS Classification
(Inferred)
A formal GHS classification for Chloromethyl 3-chlorononanoate is not available. However,

based on the known hazards of similar compounds, the following classifications should be

assumed until empirical data is available.

Acute Toxicity: Chloromethyl esters can be toxic if swallowed, inhaled, or in contact with skin.

[3]

Skin Corrosion/Irritation: Due to the potential for hydrolysis to form hydrochloric acid and the

reactive nature of the chloromethyl group, this compound should be considered corrosive to

the skin and eyes.[4]

Serious Eye Damage/Irritation: Assumed to cause serious eye damage.[4]

Carcinogenicity: Some chloromethyl ethers are known carcinogens.[1][2] Given the structural

similarities, Chloromethyl 3-chlorononanoate should be handled as a potential carcinogen.

Reactivity: The chloromethyl group is a reactive electrophile, making the compound a

potential alkylating agent.[5] It is expected to react with nucleophiles such as water, alcohols,
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and amines.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling Chloromethyl 3-chlorononanoate.

The following recommendations are based on best practices for handling reactive and

potentially hazardous chemicals.[6][7]

PPE Category Recommendation Rationale

Hand Protection

Nitrile or neoprene gloves.

Double gloving is

recommended.

To prevent skin contact with a

potentially corrosive and

absorbable substance.[8]

Eye Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors.[6][7]

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

To protect against accidental

spills.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

there is a risk of inhalation, a

respirator may be necessary.

To prevent inhalation of

potentially toxic and irritating

vapors.

Handling Procedures
General Handling Workflow
The following workflow is recommended for handling Chloromethyl 3-chlorononanoate in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Ensure fume hood is operational

Prepare spill kit

Prepare designated waste container

Aliquot required amount in fume hood

Immediately seal primary container

Perform reaction in a closed system if possible

Decontaminate glassware and surfaces

Dispose of waste in designated container

Doff and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Chloromethyl 3-chlorononanoate.
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Step-by-Step Protocol for Aliquoting
Preparation: Before handling, ensure all necessary PPE is worn correctly and the chemical

fume hood is functioning properly. Have a spill kit and a designated, labeled waste container

readily accessible.[6]

Inert Atmosphere: If the compound is sensitive to moisture, consider handling it under an

inert atmosphere (e.g., nitrogen or argon).

Transfer: Use clean, dry glassware and utensils for aliquoting. A syringe or cannula may be

used for liquid transfers to minimize exposure.

Sealing: Once the desired amount has been dispensed, securely seal the primary container.

Reaction Setup: If the compound is to be used in a reaction, add it to the reaction vessel

within the fume hood.

Cleanup: Immediately clean any minor drips or spills. Decontaminate all surfaces and

equipment that came into contact with the chemical.

Storage Recommendations
Proper storage is crucial to maintain the stability of Chloromethyl 3-chlorononanoate and to

prevent hazardous reactions.
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Storage Parameter Recommendation Rationale

Temperature Store in a cool, dry place.
To minimize decomposition

and reaction rates.[9]

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent reaction with

atmospheric moisture.[3]

Container

Use a tightly sealed,

chemically resistant container

(e.g., glass with a PTFE-lined

cap).

To prevent leakage and

reaction with container

materials.

Incompatible Materials

Store away from strong

oxidizing agents, strong bases,

and nucleophiles (e.g.,

alcohols, amines).

To prevent potentially vigorous

or explosive reactions.[1][10]

Location

Store in a designated, well-

ventilated, and secure area for

hazardous chemicals.

To prevent unauthorized

access and ensure proper

containment in case of a leak.

Spill Management
In the event of a spill, follow these procedures promptly and safely.[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://grokipedia.com/page/Chloromethyl_methyl_ether
https://www.tcichemicals.com/BE/en/sds/C1914_EU_6N.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB12662593_EN.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://grokipedia.com/page/Chloromethyl_methyl_ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14418883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate immediate area

Notify supervisor and safety officer

Don appropriate PPE for cleanup

Contain the spill with absorbent material

Neutralize if safe to do so (e.g., with sodium bicarbonate for acid hydrolysis products)

Collect absorbed material into a sealed waste container

Decontaminate the spill area

Dispose of waste as hazardous material

Click to download full resolution via product page

Caption: Decision tree for managing a spill of Chloromethyl 3-chlorononanoate.
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Waste Disposal
All waste containing Chloromethyl 3-chlorononanoate, including contaminated PPE and spill

cleanup materials, must be treated as hazardous waste.

Waste Segregation: Halogenated organic waste should be collected separately from non-

halogenated waste.[11][12][13]

Labeling: All waste containers must be clearly labeled with the contents, including

"Halogenated Organic Waste" and any other applicable hazard warnings.

Disposal Method: The primary recommended disposal method for chlorinated hydrocarbons

is high-temperature incineration by a licensed hazardous waste disposal company.[14]

Conclusion
Chloromethyl 3-chlorononanoate is a compound with the potential for significant chemical

reactivity and biological hazards. In the absence of specific safety data, a conservative

approach to handling and storage is essential. Researchers, scientists, and drug development

professionals must adhere to strict safety protocols, utilize appropriate personal protective

equipment, and follow established procedures for spill management and waste disposal. By

treating this compound with the caution it warrants, the risks associated with its use can be

effectively managed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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